Cas no 20876-84-0 (Benzenecarbothioamide, 2,4-dimethoxy-N,N-dimethyl-)

• Product Name: Benzenecarbothioamide, 2,4-dimethoxy-N,N-dimethyl-
• CAS No: 20876-84-0
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 1396620
• PubChem ID: 18891902
• Update Time: 2025-04-20

Benzenecarbothioamide, 2,4-dimethoxy-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide, 2,4-dimethoxy-N,N-dimethyl-
• 2,4-dimethoxy-N,N-dimethylbenzenecarbothioamide
• 2,4-Dimethoxy-N,N-dimethylbenzene-1-carbothioamide
• DTXSID80596411
• AKOS000350953
• 20876-84-0

• Inchi： 1S/C11H15NO2S/c1-12(2)11(15)9-6-5-8(13-3)7-10(9)14-4/h5-7H,1-4H3
• InChI Key： IXMWPCSNQYKDRT-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(=CC=1OC)OC)N(C)C

Computed Properties

• Exact Mass: 225.08245
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.8Ų

Experimental Properties

• PSA: 21.7